Cas no 2229493-84-7 (2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid)

• Product Name: 2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid
• CAS No: 2229493-84-7
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5928618
• PubChem ID: 165624620
• Update Time: 2025-08-04

2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid
• 2229493-84-7
• EN300-1780701

• Inchi： 1S/C9H11NO4/c1-14-7-2-3-10-6(4-7)5-8(11)9(12)13/h2-4,8,11H,5H2,1H3,(H,12,13)
• InChI Key： HJNZEHNXOUVQAL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid

Comprehensive Overview of 2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid (CAS No. 2229493-84-7)

2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid (CAS No. 2229493-84-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxy acid and methoxypyridine moieties, exhibits potential applications in drug development, particularly in targeting metabolic pathways and enzyme modulation. Its molecular structure combines a propanoic acid backbone with a 4-methoxypyridine substituent, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for functionalized pyridine derivatives like 2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid has surged due to their role in designing small-molecule therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of compounds widely explored in oncology and inflammatory diseases. The methoxy group at the 4-position of the pyridine ring enhances the compound's solubility and bioavailability, critical factors in drug formulation.

The synthesis of CAS No. 2229493-84-7 typically involves multi-step organic reactions, including condensation and hydroxylation processes. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, which is essential for preclinical studies. Analytical data reveals its stability under ambient conditions, though storage in anhydrous environments is recommended to prevent degradation.

From an industrial perspective, 2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid aligns with the growing trend of green chemistry. Manufacturers are optimizing synthetic routes to minimize waste and reduce reliance on hazardous reagents, addressing environmental concerns raised by regulatory bodies. This approach not only complies with REACH regulations but also appeals to sustainability-focused investors.

Emerging studies suggest that derivatives of this compound may interact with G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology. Such findings have sparked discussions in academic forums about its potential in treating central nervous system (CNS) disorders, a field where blood-brain barrier permeability remains a key challenge. The compound's logP value and hydrogen bonding capacity are being rigorously evaluated to assess its drug-likeness.

In the context of personalized medicine, CAS No. 2229493-84-7 represents a promising scaffold for structure-activity relationship (SAR) studies. Computational models, including molecular docking simulations, predict favorable interactions with biological targets like phosphodiesterases, enzymes implicated in cardiovascular diseases. These insights are driving collaborations between academia and biotech firms to accelerate hit-to-lead optimization pipelines.

Quality control protocols for 2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid emphasize ICH guidelines, ensuring batch-to-batch consistency for research use. Vendors typically provide certificates of analysis (CoA) detailing parameters such as residual solvent content and heavy metal limits, which are critical for regulatory submissions. The compound's chromatographic purity often exceeds 98%, meeting the stringent requirements of GLP laboratories.

As the pharmaceutical industry shifts toward fragment-based drug discovery, the molecular weight and polar surface area of this compound make it an attractive starting point for medicinal chemistry projects. Its compatibility with parallel synthesis techniques enables rapid generation of analog libraries, a strategy employed in high-throughput screening campaigns. Recent patent filings indicate its incorporation into proteolysis-targeting chimeras (PROTACs), highlighting its relevance in cutting-edge therapeutic modalities.

From a commercial standpoint, the pricing of CAS No. 2229493-84-7 reflects its niche application status, with costs influenced by scale-up feasibility and intellectual property landscapes. Suppliers often offer custom synthesis services to accommodate specific isotopic labeling or chiral resolution needs, catering to advanced research requirements. Market analysts project steady growth in demand, particularly from contract research organizations (CROs) specializing in preclinical development.

In conclusion, 2-hydroxy-3-(4-methoxypyridin-2-yl)propanoic acid exemplifies the convergence of chemical innovation and therapeutic potential. Its structural features and ADMET properties position it as a valuable tool for addressing unmet medical needs, while its synthetic accessibility supports scalable production. As research continues to unravel its biological interactions, this compound is poised to play a pivotal role in next-generation drug discovery platforms.